![molecular formula C19H16N2O3 B5852869 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide](/img/structure/B5852869.png)
1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide, also known as HMBN, is a synthetic compound with potential applications in biomedical research. It is a derivative of 2-naphthohydrazide, a compound that has been studied for its antitumor properties. HMBN has been shown to exhibit cytotoxic activity against various cancer cell lines, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide is not fully understood. However, it is believed that 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide induces cell death in cancer cells by disrupting the mitochondrial membrane potential and activating caspase enzymes. 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide has been shown to exhibit cytotoxic activity against cancer cells, while having minimal effects on normal cells. This selectivity makes 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide a promising candidate for cancer therapy. 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide has also been shown to inhibit angiogenesis, the formation of new blood vessels that is necessary for tumor growth. Additionally, 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide has been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide in lab experiments is its selectivity for cancer cells. This allows for more accurate testing of the compound's effects on cancer cells without the interference of normal cells. However, the low yield of 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide obtained from the synthesis method may limit its use in large-scale experiments. Additionally, the mechanism of action of 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide is not fully understood, which may limit its potential applications.
Future Directions
There are several potential future directions for research on 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide. One area of interest is the development of 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide derivatives with improved cytotoxic activity and selectivity for cancer cells. Another area of interest is the investigation of the mechanism of action of 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide, which may lead to the development of new cancer therapies. Additionally, the use of 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide in combination with other cancer therapies, such as chemotherapy and radiation therapy, may be explored.
Synthesis Methods
The synthesis of 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide involves the reaction of 2-naphthohydrazide with 3-methoxybenzaldehyde in the presence of a catalyst. The resulting product is then purified using column chromatography. The yield of 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide obtained from this method is typically around 50%.
Scientific Research Applications
1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide has been studied for its potential use in cancer therapy. In vitro studies have shown that 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 1-hydroxy-N'-(3-methoxybenzylidene)-2-naphthohydrazide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
1-hydroxy-N-[(E)-(3-methoxyphenyl)methylideneamino]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O3/c1-24-15-7-4-5-13(11-15)12-20-21-19(23)17-10-9-14-6-2-3-8-16(14)18(17)22/h2-12,22H,1H3,(H,21,23)/b20-12+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOWDBLUHLIBGCU-UDWIEESQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C=NNC(=O)C2=C(C3=CC=CC=C3C=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)/C=N/NC(=O)C2=C(C3=CC=CC=C3C=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-hydroxy-N'-[(E)-(3-methoxyphenyl)methylidene]naphthalene-2-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.